13-epi-10-Deacetyl Baccatin III

Description

13-epi-10-Deacetyl baccatin III is a biochemical utilized in proteomics research . It has a molecular formula of C29H36O10 and a molecular weight of 544.59 . The compound is also recognized by the CAS number 172018-16-5 .

10-Deacetylbaccatin III is related to 13-epi-10-Deacetyl baccatin III and is a tetracyclic diterpenoid and a secondary alpha-hydroxy ketone . It is functionally related to baccatin III and serves as an intermediate in the synthesis of Taxol and its derivatives, which are antineoplastic agents with anti-cancer properties . 10-Deacetylbaccatin III, also known as Paclitaxel Impurity 19, is found as an impurity of Paclitaxel, a chemotherapy drug . Another similar chemical compound is 7-Epi-10-deacetylbaccatin III, which has the molecular formula C29H36O10 and the PubChem CID 9872117 .

• CAS No.: 172018-16-5
• Product Name: 13-epi-10-Deacetyl Baccatin III
• Molecular Formula: C29H36O10
• Molecular Weight: 544.6 g/mol
• IUPAC Name: [(1S,2S,3R,4S,7R,9S,10S,12R,15R)-4-acetyloxy-1,9,12,15-tetrahydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
• Standard InChI: InChI=1S/C29H36O10/c1-14-17(31)12-29(36)24(38-25(35)16-9-7-6-8-10-16)22-27(5,23(34)21(33)20(14)26(29,3)4)18(32)11-19-28(22,13-37-19)39-15(2)30/h6-10,17-19,21-22,24,31-33,36H,11-13H2,1-5H3/t17-,18+,19-,21-,22+,24+,27-,28+,29-/m1/s1
• Standard InChIKey: YWLXLRUDGLRYDR-LHDQCKIRSA-N
• SMILES: CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C)O
• Canonical SMILES: CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C)O
• Purity: > 95%
• Synonyms: 13-epi-10-Deacetyl Baccatin III; [2aR-(2aα,4β,4aβ,6β,9β,11α,12α,12aα,12bα)]-12b-(Acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,6,9,11-tetrahydroxy-4a,8,13,13-tetramethyl-7,11-methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one; 13-e
• PubChem Compound: 5317065
• Last Modified: Apr 15 2024